Cas no 1779582-76-1 (1H-1-Benzazepine-2-carboxylic acid, 2,3,4,5-tetrahydro-8-methoxy-)

• Product Name: 1H-1-Benzazepine-2-carboxylic acid, 2,3,4,5-tetrahydro-8-methoxy-
• CAS No: 1779582-76-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5296633
• Update Time: 2025-10-22

1H-1-Benzazepine-2-carboxylic acid, 2,3,4,5-tetrahydro-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepine-2-carboxylic acid, 2,3,4,5-tetrahydro-8-methoxy-

• Inchi： 1S/C12H15NO3/c1-16-9-6-5-8-3-2-4-10(12(14)15)13-11(8)7-9/h5-7,10,13H,2-4H2,1H3,(H,14,15)
• InChI Key： UKEMOVYGFKJDFU-UHFFFAOYSA-N
• SMILES： N1C2=CC(OC)=CC=C2CCCC1C(O)=O

Additional information on 1H-1-Benzazepine-2-carboxylic acid, 2,3,4,5-tetrahydro-8-methoxy-

Comprehensive Overview of 1H-1-Benzazepine-2-carboxylic acid, 2,3,4,5-tetrahydro-8-methoxy- (CAS No. 1779582-76-1)

The compound 1H-1-Benzazepine-2-carboxylic acid, 2,3,4,5-tetrahydro-8-methoxy- (CAS No. 1779582-76-1) is a structurally unique benzazepine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework, characterized by a tetrahydrobenzazepine core and a methoxy substituent, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for small-molecule modulators like 1H-1-Benzazepine-2-carboxylic acid has surged, driven by advancements in high-throughput screening and computational drug design. This compound’s carboxylic acid moiety enhances its solubility and bioavailability, making it a versatile scaffold for further chemical modifications. Its 8-methoxy group further contributes to its pharmacological profile by influencing receptor binding affinity, a feature often explored in GPCR-targeted drug development—a hot topic in 2024 due to the rise of AI-driven drug discovery platforms.

The synthesis of CAS No. 1779582-76-1 typically involves multi-step organic reactions, including cyclization and selective methoxylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to validate its structural integrity. These methods are frequently searched by chemists and quality control professionals, reflecting the compound’s relevance in industrial-scale pharmaceutical production.

From a therapeutic perspective, 2,3,4,5-tetrahydro-8-methoxy-1H-1-benzazepine-2-carboxylic acid is being investigated for its potential role in neuroprotection and anti-inflammatory pathways. These areas are highly prioritized in current research, given the global burden of neurodegenerative diseases like Alzheimer’s and Parkinson’s. The compound’s ability to cross the blood-brain barrier (BBB)—a frequently searched term in neuroscience—adds to its appeal as a CNS drug candidate.

Environmental and regulatory considerations also play a role in the compound’s applications. Its biodegradability and low ecotoxicity align with the growing emphasis on green chemistry in pharmaceutical manufacturing. This aspect resonates with sustainability-focused queries in search engines, such as "eco-friendly drug synthesis" or "green solvents in organic chemistry."

In summary, 1H-1-Benzazepine-2-carboxylic acid, 2,3,4,5-tetrahydro-8-methoxy- represents a multifaceted compound with broad implications for medicinal chemistry and therapeutic innovation. Its structural features, combined with emerging technologies like machine learning in molecular docking, underscore its potential to address unmet medical needs while adhering to modern safety and sustainability standards.